Cas no 67309-49-3 (2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid)

• Product Name: 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid
• CAS No: 67309-49-3
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 843907
• Update Time: 2025-10-18

2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-OXO-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YL]ACETIC ACID
• [(2E)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-yl]acetic acid
• 2-(2-anilino-4-oxo-1,3-thiazol-5-yl)acetic acid
• 2-(4-oxo-2-(phenylamino)-4,5-dihydrothiazol-5-yl)acetic acid
• 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid

• Inchi： 1S/C11H10N2O3S/c14-9(15)6-8-10(16)13-11(17-8)12-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,14,15)(H,12,13,16)
• InChI Key： RSSOQQYOYNMIOZ-UHFFFAOYSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/NC(C1CC(=O)O)=O

Computed Properties

• Exact Mass: 249.03347
• Monoisotopic Mass: 250.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Boiling Point: 464.4°C at 760 mmHg
• Flash Point: 234.7°C
• PSA: 81.59

Additional information on 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid

2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid: A Comprehensive Overview

The compound with CAS No. 67309-49-3, known as 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and potential applications in drug development. The thiazolidinone framework is particularly interesting due to its structural versatility and ability to interact with various biological targets.

Thiazolidinones are five-membered heterocycles containing sulfur and nitrogen atoms, making them structurally similar to β-lactam antibiotics but with distinct properties. The phenylimino group in this compound adds an aromatic dimension to its structure, enhancing its electronic properties and potentially influencing its bioactivity. Recent studies have explored the role of such heterocyclic compounds in inhibiting enzymes like proteasomes and kinases, which are critical targets in cancer therapy.

One of the most notable aspects of 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid is its potential as a proteasome inhibitor. Proteasomes are essential for protein degradation in cells, and their inhibition can lead to the accumulation of misfolded proteins, triggering apoptosis in cancer cells. This mechanism has been extensively studied in the context of developing new anticancer agents. The compound's ability to modulate proteasomal activity makes it a promising candidate for further exploration in oncology research.

Recent advancements in computational chemistry have allowed researchers to model the interaction of this compound with proteasomal subunits at an atomic level. These studies have provided insights into the binding affinity and selectivity of the molecule, which are crucial for its therapeutic potential. Additionally, the compound's stability under physiological conditions has been evaluated, highlighting its suitability for in vivo studies.

Beyond its role as a proteasome inhibitor, this compound has also shown promise in other therapeutic areas. For instance, its ability to inhibit certain kinases suggests potential applications in treating inflammatory diseases and neurodegenerative disorders. The phenylimino group plays a pivotal role in these interactions by providing a platform for hydrogen bonding and π-interactions with target enzymes.

The synthesis of 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid involves a multi-step process that typically begins with the preparation of thiazolidinone derivatives. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, making it more accessible for large-scale studies. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions, which can be enhanced through formulation strategies such as encapsulation in liposomes or nanoparticles. Its absorption profile has been studied in preclinical models, providing valuable data for designing effective dosing regimens.

The toxicity profile of 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid has been evaluated in vitro and in vivo models. While it demonstrates potent inhibitory effects on cancer cell lines, further studies are required to assess its safety profile and potential off-target effects. Ongoing research aims to optimize its therapeutic index by modifying its structure or delivery methods.

In conclusion, 2-4-Oxo-2-(phenylimino)-1,3-thiazolidin-5-ylacetic Acid (CAS No. 67309-49) represents a compelling molecule with diverse biological activities and significant potential in drug discovery. Its unique structure and functional groups make it an attractive candidate for exploring novel therapeutic strategies across multiple disease areas. As research continues to uncover its full spectrum of activities and mechanisms, this compound is poised to play a key role in advancing modern medicine.